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Abstract

Tandamine hydrochloride is a tricyclic compound and a selective norepinephrine reuptake

inhibitor (NRI) that was investigated as a potential antidepressant.[1][2] As an NRI, it blocks the

norepinephrine transporter (NET), leading to increased extracellular concentrations of

norepinephrine in the synaptic cleft.[2] These application notes provide detailed protocols for

the preparation of Tandamine hydrochloride solutions for use in in vitro cell culture

experiments, along with its physicochemical properties and proposed mechanism of action.

Physicochemical Properties of Tandamine
Hydrochloride
A summary of the key physicochemical properties of Tandamine hydrochloride is presented in

Table 1. Understanding these properties is crucial for accurate solution preparation and

experimental design.

Table 1: Physicochemical Properties of Tandamine Hydrochloride
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Property Value Reference

IUPAC Name

2-(9-ethyl-1-methyl-3,4-

dihydrothiopyrano[3,4-b]indol-

1-yl)-N,N-

dimethylethanamine;hydrochlo

ride

[3]

Molecular Formula C₁₈H₂₇ClN₂S [3]

Molecular Weight 338.9 g/mol [3]

Appearance Solid (assumed) N/A

CAS Number 58167-78-5 [1]

Mechanism of Action: Norepinephrine Reuptake
Inhibition
Tandamine is a selective norepinephrine reuptake inhibitor.[1] It functions by binding to the

norepinephrine transporter (NET) on the presynaptic neuron, which in turn blocks the reuptake

of norepinephrine from the synaptic cleft.[2] This inhibition leads to an accumulation of

norepinephrine in the synapse, enhancing noradrenergic signaling.[2] The signaling pathway is

depicted in the diagram below.
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Start: Tandamine HCl Powder

Weigh Powder Accurately

Add Sterile DMSO

Vortex to Dissolve

High-Concentration
Stock Solution

Aliquot into Sterile Tubes

Store at -20°C or -80°C

Thaw a Single Aliquot

Dilute in Cell Culture Medium

Working Solution
(Final Concentration)

Use Immediately in Experiment
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Is Tandamine HCl soluble
in aqueous buffer?

Dissolve directly in
cell culture medium

Yes

Prepare concentrated
stock in DMSO

No

Yes No

Proceed with experiment

Ensure final DMSO
concentration is non-toxic

(e.g., <0.1%)

OK

Adjust stock concentration
or dilution scheme

Too High

OK Too High
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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